Cas no 724701-66-0 (6-Octenoic acid, 3-hydroxy-3,7-dimethyl-, ethyl ester, (3S)-)

• Product name: 6-Octenoic acid, 3-hydroxy-3,7-dimethyl-, ethyl ester, (3S)-
• CAS No: 724701-66-0
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1755419
• PubChem ID: 11469950

6-Octenoic acid, 3-hydroxy-3,7-dimethyl-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 6-Octenoic acid, 3-hydroxy-3,7-dimethyl-, ethyl ester, (3S)-
• ethyl (3S)-3-hydroxy-3,7-dimethyloct-6-enoate
• DTXSID70466896
• 724701-66-0

• Inchi： InChI=1S/C12H22O3/c1-5-15-11(13)9-12(4,14)8-6-7-10(2)3/h7,14H,5-6,8-9H2,1-4H3/t12-/m0/s1
• InChI Key： PHYFKXNWJXRGLZ-LBPRGKRZSA-N
• SMILES： CCOC(=O)CC(C)(CCC=C(C)C)O

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.3